Orotidine

• CAS No.: 314-50-1
• Product Name: Orotidine
• Molecular Formula: C10H12N2O8
• Molecular Weight: 288.21 g/mol
• IUPAC Name: 3-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-2,6-dioxopyrimidine-4-carboxylic acid
• Standard InChI: InChI=1S/C10H12N2O8/c13-2-4-6(15)7(16)8(20-4)12-3(9(17)18)1-5(14)11-10(12)19/h1,4,6-8,13,15-16H,2H2,(H,17,18)(H,11,14,19)/t4-,6-,7-,8-/m1/s1
• Standard InChIKey: FKCRAVPPBFWEJD-XVFCMESISA-N
• Isomeric SMILES: C1=C(N(C(=O)NC1=O)[C@H]2[C@@H]([C@@H]([C@H](O2)CO)O)O)C(=O)O
• SMILES: C1=C(N(C(=O)NC1=O)C2C(C(C(O2)CO)O)O)C(=O)O
• Canonical SMILES: C1=C(N(C(=O)NC1=O)C2C(C(C(O2)CO)O)O)C(=O)O
• Melting Point: 400°C
• Physical Description: Solid
• Description: Orotidine, also known as 6-carboxyuridine, belongs to the class of organic compounds known as pyrimidine nucleosides. Pyrimidine nucleosides are compounds comprising a pyrimidine base attached to a ribosyl or deoxyribosyl moiety. Orotidine exists as a solid, soluble (in water), and a moderately acidic compound (based on its pKa). Orotidine has been detected in multiple biofluids, such as urine and blood. Within the cell, orotidine is primarily located in the cytoplasm. Orotidine has been linked to the inborn metabolic disorders including orotic aciduria I.; Orotidine is a nucleoside formed by attaching orotic acid to a ribose ring via a beta-N(1)-glycosidic bond. It has a role as a bacterial metabolite, a fungal metabolite and a plant metabolite. It is a pyrimidinemonocarboxylic acid, a member of uridines and a nucleoside.
• Synonyms: 1,2,3,6-Tetrahydro-2,6-dioxo-3-β-D-ribofuranosyl-4-pyrimidinecarboxylic Acid; 6-Carboxyuridine; Orotic Acid Riboside
• PubChem Compound: 92751
• Last Modified: Nov 11 2021